Cas no 857547-92-3 (benzothiophene-2,3-dicarbonitrile)
857547-92-3 structure
Product Name:benzothiophene-2,3-dicarbonitrile
CAS No:857547-92-3
MF:C10H4N2S
MW:184.217160224915
CID:1846548
Update Time:2024-11-19
benzothiophene-2,3-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- benzothiophene-2,3-dicarbonitrile
- 1-Benzothiophen-2,3-dicarbonitril
- 1-benzothiophene-2,3-dicarbonitrile
- LogP
- Benzo[b]thiophene-2,3-dicarbonitrile
-
- Inchi: 1S/C10H4N2S/c11-5-8-7-3-1-2-4-9(7)13-10(8)6-12/h1-4H
- InChI Key: JMJLQBWRHVDSGG-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(C#N)=C(C#N)S2
Computed Properties
- Exact Mass: 184.01
- Monoisotopic Mass: 184.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 75.8A^2
Experimental Properties
- Density: 1.37
- Melting Point: 148 °C
- Boiling Point: 424.2°C at 760 mmHg
- Flash Point: 210.3°C
- Refractive Index: 1.694
benzothiophene-2,3-dicarbonitrile Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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